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Compound of Interest

Compound Name: Tetrairidium dodecacarbonyl

Cat. No.: B077418 Get Quote

Technical Support Center: Tetroiridium
Dodecacarbonyl
Welcome to the Technical Support Center for tetrairidium dodecacarbonyl (Ir₄(CO)₁₂). This

resource is designed to assist researchers, scientists, and drug development professionals in

overcoming common challenges associated with the low solubility of this compound.

Frequently Asked Questions (FAQs)
Q1: What is tetrairidium dodecacarbonyl and why is its solubility a concern?

A1: Tetroiridium dodecacarbonyl is a canary-yellow, air-stable crystalline solid with the chemical

formula Ir₄(CO)₁₂.[1][2] It is a tetrahedral cluster compound widely used as a precursor for

catalysts in various chemical reactions, including the water-gas shift reaction and reforming

processes.[1][2] Its utility is often hampered by its characteristically low solubility in common

organic solvents, which can complicate its handling and application in homogeneous catalysis.

[1][2]

Q2: In which solvents is tetrairidium dodecacarbonyl known to be soluble?

A2: Tetroiridium dodecacarbonyl is described as being "slightly soluble" in tetrahydrofuran

(THF), toluene, acetone, and ethanol. It is also reported to be soluble in chlorocarbons.

Conversely, it is considered insoluble in water, aliphatic hydrocarbons, and aqueous acids.[3]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b077418?utm_src=pdf-interest
https://www.benchchem.com/product/b077418?utm_src=pdf-body
https://www.benchchem.com/product/b077418?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tetrairidium_dodecacarbonyl
https://www.chemeurope.com/en/encyclopedia/Tetrairidium_dodecacarbonyl.html
https://en.wikipedia.org/wiki/Tetrairidium_dodecacarbonyl
https://www.chemeurope.com/en/encyclopedia/Tetrairidium_dodecacarbonyl.html
https://en.wikipedia.org/wiki/Tetrairidium_dodecacarbonyl
https://www.chemeurope.com/en/encyclopedia/Tetrairidium_dodecacarbonyl.html
https://www.benchchem.com/product/b077418?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/299391
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: What are the typical appearances and physical properties of tetrairidium
dodecacarbonyl?

A3: It typically appears as canary-yellow crystals or powder.[1][2] It is stable in air and has a

melting point of 195 °C, at which it decomposes.[3]

Q4: Are there any specific safety precautions I should take when handling this compound?

A4: Yes, tetrairidium dodecacarbonyl is harmful if swallowed, in contact with skin, or if

inhaled. It is crucial to handle this compound in a well-ventilated area or a fume hood, wearing

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a dust

mask.

Troubleshooting Guide: Overcoming Low Solubility
This guide provides structured approaches to address common issues encountered when

trying to dissolve tetrairidium dodecacarbonyl for experimental use.

Issue 1: The compound is not dissolving in the chosen
solvent.

Root Cause Analysis: The inherent low solubility of tetrairidium dodecacarbonyl is the

primary reason. The choice of solvent and dissolution conditions are critical.

Solution Workflow:
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Caption: Workflow for dissolving tetrairidium dodecacarbonyl.
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Issue 2: The solution appears cloudy or contains
suspended particles.

Root Cause Analysis: This may indicate that the solubility limit has been exceeded for the

given solvent volume and temperature, or that the dissolution process is incomplete.

Corrective Actions:

Increase Solvent Volume: Add more of the chosen solvent in measured increments until

the solution clears.

Filter the Solution: If increasing the solvent is not desirable for the experimental

concentration, the saturated solution can be carefully filtered to remove undissolved

particles.

Increase Temperature: Gently warming the solution can increase the solubility. Be cautious

not to exceed the decomposition temperature of the compound or the boiling point of the

solvent.

Quantitative Solubility Data
While precise quantitative data is scarce in readily available literature, the qualitative solubility

of tetrairidium dodecacarbonyl in various solvents is summarized below. "Slightly soluble"

indicates that only a small amount of the compound will dissolve.
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Solvent Qualitative Solubility

Tetrahydrofuran (THF) Slightly Soluble

Toluene Slightly Soluble

Chlorocarbons Soluble

Acetone Slightly Soluble

Ethanol Slightly Soluble

Water Insoluble

Aliphatic Hydrocarbons Insoluble

Aqueous Acid Insoluble

Experimental Protocols
Protocol 1: General Dissolution for Catalytic Applications

This protocol outlines a general procedure for dissolving tetrairidium dodecacarbonyl to
prepare a stock solution for use in catalysis.

Preparation:

Ensure all glassware is dry and the work area is under an inert atmosphere (e.g., nitrogen

or argon) if the subsequent reaction is air-sensitive.

Weigh the desired amount of tetrairidium dodecacarbonyl powder.

Solvent Addition:

Transfer the powder to a suitable flask.

Add a high-purity, dry solvent (e.g., THF or toluene) to the flask. Start with a volume that is

expected to be below the saturation point.

Dissolution:
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Begin vigorous stirring with a magnetic stir bar.

If necessary, gently warm the mixture to 40-60 °C.

For difficult-to-dissolve batches, sonication for 15-30 minute intervals can be effective.

Observation and Completion:

Continue the chosen dissolution method until the solution is clear and homogenous.

If undissolved particles remain, consider the troubleshooting steps outlined above.

Protocol 2: In-situ Preparation for Water-Gas Shift Reaction (WGSR)

This protocol describes the preparation of an active catalyst solution directly within the reaction

vessel for a typical WGSR.
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Caption: Experimental workflow for in-situ catalyst preparation.

Signaling Pathway Diagram
Catalytic Cycle for the Water-Gas Shift Reaction

The following diagram illustrates a simplified catalytic cycle for the water-gas shift reaction (CO

+ H₂O → CO₂ + H₂) potentially catalyzed by an iridium complex derived from tetrairidium
dodecacarbonyl.
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Caption: Simplified catalytic cycle for the Water-Gas Shift Reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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